Cas no 36825-31-7 (3-Bromoquinolin-2-amine)

3-Bromoquinolin-2-amine is a brominated quinoline derivative featuring an amine functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both bromine and amine groups allows for selective functionalization, enabling cross-coupling reactions, nucleophilic substitutions, and other transformations. Its well-defined structure and reactivity make it valuable for constructing complex heterocyclic frameworks. The compound is typically characterized by high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Researchers favor it for its utility in medicinal chemistry and material science due to its modular reactivity and compatibility with diverse reaction conditions.

3-Bromoquinolin-2-amine structure

Product Name:3-Bromoquinolin-2-amine

CAS No:36825-31-7

MF:C₉H₇BrN₂

MW:223.069280862808

MDL:MFCD18255384

CID:1026054

PubChem ID:22674109

Update Time:2025-09-28

3-Bromoquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

- 3-Bromoquinolin-2-amine
- 3-bromo-quinolin-2-ylamine
- 2-Amino-3-bromchinolin
- 2-amino-3-bromoquinoline
- AK-75962
- ANW-61843
- CTK8B9023
- KB-235396
- SureCN1981418
- 2-Quinolinamine, 3-bromo-
- ST24022806
- Z4661
- SCHEMBL1981418
- DB-366337
- 36825-31-7
- DTXSID50627504
- MFCD18255384
- AKOS016004820
- FS-3678
- A874273
- CS-W006722
- SB71729
- AC-907/34106037
- 3-bromo-2-quinolinylamine
- MDL： MFCD18255384
- Inchi： 1S/C9H7BrN2/c10-7-5-6-3-1-2-4-8(6)12-9(7)11/h1-5H,(H2,11,12)
- InChI Key： CVEFDUOXWWDNET-UHFFFAOYSA-N
- SMILES： BrC1=C(N)N=C2C=CC=CC2=C1

Computed Properties

Exact Mass: 221.97926g/mol
Monoisotopic Mass: 221.97926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 2.5

3-Bromoquinolin-2-amine Security Information

Hazard Statement： H302-H315-H319-H332-H335
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

3-Bromoquinolin-2-amine Pricemore >>

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Chemenu	CM125272-1g	3-bromoquinolin-2-amine	36825-31-7	95%	1g	$223	2021-08-05
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IF941-50mg	3-Bromoquinolin-2-amine	36825-31-7	97%	50mg	169.0CNY	2021-07-12
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B87410-250mg	3-Bromoquinolin-2-amine	36825-31-7	97%	250mg	¥139.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B87410-1g	3-Bromoquinolin-2-amine	36825-31-7	97%	1g	¥358.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B87410-100mg	3-Bromoquinolin-2-amine	36825-31-7	97%	100mg	¥72.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B87410-5g	3-Bromoquinolin-2-amine	36825-31-7	97%	5g	¥1433.0	2023-09-08